Cas no 2877638-14-5 (1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane)

• Product Name: 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane
• CAS No: 2877638-14-5
• MF: C₁₆H₂₀Cl₂N₂O
• MW: 327.248802185059
• CID: 5328744
• PubChem ID: 165435535
• Update Time: 2025-05-20

1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• AKOS040862235
• 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane
• 2877638-14-5
• F6743-9410
• Cyclopropyl[4-[(2,4-dichlorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C16H20Cl2N2O/c17-14-5-4-13(15(18)10-14)11-19-6-1-7-20(9-8-19)16(21)12-2-3-12/h4-5,10,12H,1-3,6-9,11H2
• InChI Key： NARCNBOCZLTKAO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(CC2=CC=C(Cl)C=C2Cl)CC1)=O

Computed Properties

• Exact Mass: 326.0952687g/mol
• Monoisotopic Mass: 326.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.0±45.0 °C(Predicted)
• pka: 6.32±0.10(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane

Introduction to 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane (CAS No. 2877638-14-5)

1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2877638-14-5, has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential applications in drug development. The presence of a cyclopropanecarbonyl group and a 1,4-diazepane core, combined with a 2,4-dichlorophenylmethyl substituent, contributes to its distinct reactivity and biological profile.

The molecular architecture of 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane makes it a promising candidate for further investigation in medicinal chemistry. The cyclopropanecarbonyl moiety is known for its stability and ability to participate in various chemical transformations, while the 1,4-diazepane ring is a common pharmacophore found in many bioactive molecules. The 2,4-dichlorophenylmethyl group introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane structure aligns well with this trend, as it combines elements that have been successfully utilized in the design of drugs targeting various diseases. For instance, diazepane derivatives have shown potential in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems. The dichlorophenyl group is also frequently employed in medicinal chemistry due to its ability to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of small molecules. The cyclopropanecarbonyl group in this compound is particularly noteworthy, as it can serve as a handle for further functionalization through reactions such as hydrolysis or reduction. This flexibility allows chemists to explore a wide range of derivatives with tailored properties. Moreover, the presence of both nitrogen and oxygen atoms in the molecule suggests potential interactions with biological macromolecules such as enzymes and receptors.

The synthesis of 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the diazepane ring through cyclization reactions and the introduction of the cyclopropanecarbonyl and dichlorophenylmethyl groups via appropriate coupling strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in achieving these transformations efficiently.

The pharmacological evaluation of 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane is an ongoing area of research. Preliminary studies suggest that this compound exhibits interesting biological activities that warrant further investigation. For example, it may interact with specific enzymes or receptors involved in disease pathways. The dichlorophenyl group is particularly intriguing due to its known ability to modulate receptor binding affinities. This property could be exploited to develop drugs with enhanced efficacy and reduced side effects.

In conclusion, 1-cyclopropanecarbonyl-4-[(2,4-dichlorophenyl)methyl]-1,4-diazepane (CAS No. 2877638-14-5) is a structurally complex and potentially valuable compound in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts.